Cas no 2835-98-5 (2-Amino-5-methylphenol)

• Product Name: 2-Amino-5-methylphenol
• CAS No: 2835-98-5
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00043922
• CID: 43470
• PubChem ID: 76082
• Update Time: 2025-10-29

2-Amino-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylphenol
• 6-amino-meta-cresol
• 6-Amino-m-cresol
• 2-amino-1-hydroxy-5-methyl-benzene
• 2-amino-5-methyl-phenol
• 2-Hydroxy-4-methylaniline
• 2-Hydroxy-p-toluidine
• 3-methyl-6-aminophenol
• 4-Amino-3-hydroxytoluene
• 4-methyl-1-amino-2-hydroxybenzene
• 5-methyl-2-aminophenol
• 6-amino-3-methyl-phenol
• EINECS 220-620-7
• Phenol,2-amino-5-methyl
• Phenol, 2-amino-5-methyl-
• 6-AMINO-3-CRESOL
• QCG4ES2A26
• HCPJEHJGFKWRFM-UHFFFAOYSA-N
• NSC322874
• Cetilistat Impurity 4
• m-Cresol, 6-amino-
• PubChem11254
• 6-Amino-3-methylphenol
• 2-Amino-5-methyl phenol
• 2-hydroxy-4-methyl aniline
• 2-hydroxy 4-methyl aniline
• 2-hydroxy-4-methyl-aniline
• 2A5MP
• SCHE
• CS-W013539
• SCHEMBL33821
• DB-020478
• 2-Amino-5-methylphenol, 98%
• NSC 322874
• 2-Amino-5-methylphenol, purum, >=97.0% (NT/TLC)
• Z104483986
• DTXCID60105085
• Q27287198
• O10653
• BBL002991
• doi:10.14272/HCPJEHJGFKWRFM-UHFFFAOYSA-N.1
• 6-AMINO-M-CRESOL [INCI]
• SY018794
• Oprea1_628116
• BIDD:GT0077
• AKOS000120833
• W-107049
• UNII-QCG4ES2A26
• NSC-322874
• NCGC00332263-01
• BP-12759
• STK378547
• DS-18142
• NS00013354
• EN300-20860
• 2835-98-5
• CCRIS 8309
• A0919
• KUC106689N
• KSC-11-207-2
• AB01274036-03
• AB00890
• DTXSID20182594
• MFCD00007693
• 6-Amino-m-cresol;6-Amino-3-methylphenol;2-Hydroxy-4-methylaniline
• 220-620-7
• FA67402

• MDL： MFCD00043922
• Inchi： 1S/C7H9NO/c1-5-2-3-6(8)7(9)4-5/h2-4,9H,8H2,1H3
• InChI Key： HCPJEHJGFKWRFM-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1N
• BRN： 386144

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not available
• Density: 1.0877 (rough estimate)
• Melting Point: 159-162 °C (lit.)
• Boiling Point: 241.4°C at 760 mmHg
• Flash Point: 99.8 ºC
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 46.25000
• LogP: 1.86400
• Sensitiveness: Sensitive to air
• Solubility: Soluble in water

2-Amino-5-methylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：SJ6090000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Amino-5-methylphenol

Introduction to 2-Amino-5-methylphenol (CAS No. 2835-98-5)

2-Amino-5-methylphenol, with the chemical formula C₇H₈NO, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 2835-98-5, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. Its structural features, including an amino group and a methyl-substituted phenolic ring, make it a valuable precursor for the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The compound is primarily utilized as a building block in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as condensation, oxidation, and substitution reactions, makes it indispensable in synthetic chemistry. In recent years, the demand for 2-Amino-5-methylphenol has increased due to its role in the development of novel therapeutic agents.

One of the most notable applications of 2-Amino-5-methylphenol is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of drugs targeting various diseases. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders, infectious diseases, and inflammatory conditions. The presence of both an amino and a hydroxyl group allows for further functionalization, enabling the creation of diverse pharmacophores.

Recent research has highlighted the significance of 2-Amino-5-methylphenol in medicinal chemistry. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antimicrobial agents. The researchers found that modifications to the phenolic ring and amino group could enhance the efficacy of these compounds against resistant bacterial strains. This finding underscores the importance of 2-Amino-5-methylphenol as a scaffold for drug discovery.

In addition to pharmaceutical applications, 2-Amino-5-methylphenol has been investigated for its role in materials science. Its ability to form coordination complexes with metal ions has led to its use in catalysis and as a ligand in various chemical reactions. These complexes have shown promise in catalyzing cross-coupling reactions, which are essential in organic synthesis.

The synthesis of 2-Amino-5-methylphenol typically involves the methylation and amination of phenol derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial applications. Techniques such as catalytic hydrogenation and enzymatic transformations have been employed to enhance the efficiency of its production.

The safety profile of 2-Amino-5-methylphenol is another critical aspect that has been extensively studied. While it is not classified as a hazardous substance under standard regulations, proper handling procedures must be followed to ensure workplace safety. Studies have evaluated its toxicity and environmental impact, providing guidelines for its safe use and disposal.

Future research directions for 2-Amino-5-methylphenol include exploring its potential in green chemistry initiatives. Efforts are underway to develop sustainable synthetic routes that minimize waste and energy consumption. Additionally, investigating its role in photodynamic therapy and other advanced medical applications is an area of growing interest.

The versatility of 2-Amino-5-methylphenol makes it a cornerstone in modern chemical synthesis. Its contributions to pharmaceuticals, materials science, and industrial chemistry underscore its importance as a chemical intermediate. As research continues to uncover new applications, the significance of this compound is expected to grow further.